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Compound of Interest

Compound Name: Aluminium p-toluenesulphonate

Cat. No.: B080634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of aluminum p-

toluenesulfonate, a compound with potential applications in catalysis and as a Lewis acid in

organic synthesis. While specific literature detailing the synthesis of aluminum p-

toluenesulfonate is not abundant, this document outlines two primary, plausible synthetic

methodologies derived from established principles of inorganic and organic synthesis,

particularly drawing parallels from the synthesis of other metal p-toluenesulfonates.

Chemical Properties and Stoichiometry
Aluminum p-toluenesulfonate, also known as aluminum tosylate, is the aluminum salt of p-

toluenesulfonic acid. Given that aluminum typically exists in a +3 oxidation state, the expected

molecular formula is Al(C₇H₇SO₃)₃.

Property Value Source

Molecular Formula C₂₁H₂₁AlO₉S₃ [1]

Molecular Weight 540.54 g/mol Calculated

CAS Number 14472-28-7 [1][2]

IUPAC Name
aluminum;4-

methylbenzenesulfonate
[2]
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Proposed Synthetic Methodologies
Two principal synthetic routes are proposed for the laboratory-scale preparation of aluminum p-

toluenesulfonate. These methods are based on the reaction of an aluminum source with p-

toluenesulfonic acid.

Method 1: Direct Reaction of Aluminum Metal with p-
Toluenesulfonic Acid
This method involves the direct reaction of aluminum metal with p-toluenesulfonic acid,

analogous to the synthesis of various transition metal tosylates.[3] The reaction proceeds with

the liberation of hydrogen gas.

Reaction Setup: A 250 mL three-necked round-bottom flask is equipped with a reflux

condenser, a mechanical stirrer, and a nitrogen inlet.

Reagents: To the flask, add aluminum powder (1.0 g, 37.0 mmol) and p-toluenesulfonic acid

monohydrate (21.1 g, 111.0 mmol).

Solvent Addition: Add 100 mL of a suitable solvent, such as toluene or water. The choice of

solvent will influence the reaction rate and work-up procedure. Using water will likely lead to

the hydrated form of the salt.[3]

Reaction Conditions: The reaction mixture is heated to reflux with vigorous stirring under a

nitrogen atmosphere. The progress of the reaction can be monitored by the cessation of

hydrogen gas evolution.

Work-up and Isolation:

After the reaction is complete, the hot solution is filtered to remove any unreacted

aluminum.

The filtrate is allowed to cool to room temperature and then further cooled in an ice bath to

induce crystallization.

The resulting white crystalline solid is collected by vacuum filtration.
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The crystals are washed with a small amount of cold solvent and dried under vacuum.

Parameter Value

Starting Material (Aluminum) 1.0 g

Starting Material (p-TsOH·H₂O) 21.1 g

Solvent (Toluene) 100 mL

Reaction Temperature Reflux (~111°C)

Reaction Time 6-12 hours

Theoretical Yield 20.0 g

Expected Yield 70-85%

Method 2: Reaction of Aluminum Chloride with Sodium
p-Toluenesulfonate
This method involves a salt metathesis reaction between a soluble aluminum salt, such as

aluminum chloride, and the sodium salt of p-toluenesulfonic acid.

Preparation of Sodium p-Toluenesulfonate:

Dissolve p-toluenesulfonic acid monohydrate (19.0 g, 100 mmol) in 100 mL of water.

Slowly add a stoichiometric amount of sodium hydroxide (4.0 g, 100 mmol) in 50 mL of

water with stirring.

The resulting solution of sodium p-toluenesulfonate can be used directly or the salt can be

isolated by evaporation of the water.

Reaction Setup: In a 500 mL beaker, dissolve anhydrous aluminum chloride (4.4 g, 33.3

mmol) in 100 mL of water. Caution: This dissolution is exothermic.

Precipitation: Slowly add the aqueous solution of sodium p-toluenesulfonate to the aluminum

chloride solution with constant stirring. A white precipitate of aluminum p-toluenesulfonate

should form.
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Isolation and Purification:

The precipitate is collected by vacuum filtration.

The solid is washed thoroughly with deionized water to remove sodium chloride.

The product is then washed with a small amount of a non-polar solvent like diethyl ether to

aid in drying.

The final product is dried in a vacuum oven at a moderate temperature (e.g., 60-80 °C).

Parameter Value

Starting Material (Aluminum Chloride) 4.4 g

Starting Material (Sodium p-Toluenesulfonate) 19.4 g

Solvent (Water) ~250 mL

Reaction Temperature Room Temperature

Reaction Time 1-2 hours

Theoretical Yield 18.0 g

Expected Yield 85-95%

Visualization of Synthetic Workflows
The following diagrams illustrate the logical flow of the proposed synthetic methods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b080634#synthesis-of-aluminium-p-
toluenesulphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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